Journal Name:Ultrasonics Sonochemistry
Journal ISSN:1350-4177
IF:9.336
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/525451/description
Year of Origin:1994
Publisher:Elsevier
Number of Articles Per Year:536
Publishing Cycle:Bimonthly
OA or Not:Not
Strength and Thermophysical Properties of Dense and Porous Materials Based on Silicon Nitride
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-01 , DOI: 10.1007/s11148-022-00700-1
Dense materials based on Si3N4 with oxide additives activating sintering were obtained by reaction and liquid-phase sintering and hot pressing. Their physical and mechanical properties were determined. Porous samples were obtained by semi-dry forming of Si3N4 + Si workpieces followed by reactive sintering in a nitrogen atmosphere. The porosity was controlled by decreasing the Si concentration in the initial charge. The thermal conductivity of the materials was highly dependent on porosity and decreased with increasing temperature. The thermal conductivity of hot-pressed materials decreased from 60 W/(m·K) at room temperature to 35 W/(m·K) at 1200°C, at which temperature the weight gain of the samples was 7 × 10–4 kg/m2. The weight gain of the porous materials increased from 4 × 10–3 kg/m2 with a sample porosity of 32% to 6 × 10–3 kg/m2 with 56% porosity. It was shown that an oxygen impurity was the main reason for the decrease in the thermal conductivity of the Si3N4 ceramics.
Detail
Solid Solutions Based on In2O3 with Additions of ZrO2 — Change in Structural and Electrophysical Properties
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-14 , DOI: 10.1007/s11148-023-00740-1
Solid solutions in the In2O3–ZrO2 system are formed on the basis of a disordered phase of the C1 type indium oxide. It is found that in the temperature range 1450 – 1600°C in air limited solid solutions of the following types are formed within the system: subtraction-substitution, substitution, and subtraction-substitution-introduction. The sizes of indium and zirconium cations, and the number of defects determine the type of solid solution within a system based on In2O3 with addition of ZrO2. Formation of a mixture of two solid solutions is detected by experiment of the C-Ia3 type based on oxides In2O3 and Zr2O3 after annealing the samples at 1600°C, and elementary cells of these solutions are determined. The energies of formation of subtraction-substitution, substitution, subtraction-substitution-introduction solid solutions in the system based on In2O3 are calculated. It is found that the electrical resistance, concentration, and mobility of charge carriers in samples based on In2O3 with additions of ZrO2 depends on the type of solid solution and does not depend on soluble additive ZrO2 valence. Types of free charge carrier conductivity in solid solutions are determined and their energies are calculated.
Detail
Effect of Heat Treatment on the Structure and Properties of Composites Based on Expanded Vermiculite and Liquid Glass
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-11 , DOI: 10.1007/s11148-023-00735-y
X-ray phase analysis, IR spectroscopy, and scanning electron microscopy were used to study compositions of expanded vermiculite (phlogopite) – kaolinite clay – liquid glass and their transformations in low-temperature (25 – 500°C) and high-temperature regions (1020°C). Phlogopite underwent a complex transformation up to the appearance of olivine and spinel phases and destruction of the kaolinite lattice. It was established that heat treatment at 500°C was necessary to make the composition resistant to atmospheric effects (water and CO2) and to achieve the optimal combination of basic physical and technical properties.
Detail
Interaction of Zirconium Dioxide with Slag-Forming Mixture of a Crystallizer
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-14 , DOI: 10.1007/s11148-023-00732-1
The corrosive effect of the slag-forming mixture (SFM) of a crystallizer on monoclinic zirconium dioxide partially stabilized by calcium oxide or yttrium oxide was studied. It was experimentally established that zirconium dioxide stabilized with yttrium oxide had better corrosion resistance due to the low decomposition rate of the stable phase ZrO2–Y2O3 when exposed to SFM of the same composition.
Detail
Increasing the Pollutants Capture Rate by Local Exhaust Due to the Use of External Swirling Jet. Part 1. Research Methods
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-27 , DOI: 10.1007/s11148-022-00731-8
To capture pollutants in various buildings and structures, it is necessary to use local exhaust systems. One of the criteria of the local exhaust efficiency, the pollutants capture rate, is proposed to be increased due to the impact of a swirling annular jet and the occurrence of a reverse air flow. The circular exhaust is placed coaxially into the external cylindrical casing, in which the air flow is swirled due to the tangential supply of two supply jets into the casing. A vortex dome, which helps to increase the efficiency of such a vortex exhaust, is formed. The change in the axial air velocity with distance from the vortex exhaust was experimentally and numerically investigated for 11 structures, in each of which 4 different ratios of exhaust and supply air flow rates were set. In the investigated options of using the proposed exhaust systems, the velocity increases significantly at a certain range of distances from them. Acombination of design and operation mode parameters that contribute to the highest capture rate by vortex exhaust is determined. The results obtained are useful in designing effective exhaust systems to capture pollutants.
Detail
Micromechanical Characteristics of Crystallized Eutectic in LaB6–VB2 SYSTEM
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-23 , DOI: 10.1007/s11148-022-00726-5
A eutectic alloy in the LaB6–VB2 system was obtained by the cold crucible method. The ratio of components in the initial powder mixture was 40:60 mol%. Two-phase eutectic regions in the structure of the alloy are observed and are an LaB6 matrix filled with cylindrical VB2 fibers up to 2 μm in diameter or extended VB2 crystals with a complex cross-section and an equivalent diameter of up to 10 – 15 μm. The Vickers hardness and the fracture toughness were determined. The relationships between these characteristics and the load on the indenter, the direction of load application, and the type of eutectic structure were established. The maximum value of crack resistance (8.6 MPa·m1/2) and high hardness (20.0 GPa) were recorded for an alloy with a rod eutectic structure when a 2-N indenter load was applied parallel to the crystallographic c axis of VB2. The greatest hardening effect at loads of both 2 N and 30 N, expressed in a combination of high hardness (20.5 GPa at 2 N and 20.0 GPa at 30 N) and crack resistance (6.5 MPa·m1/2 at 2 N and 4.9 MPa·m1/2 at 30 N), was demonstrated by an alloy with a coarse conglomerate eutectic structure.
Detail
Environmental Issues Associated with the Production of Chromium-Containing Materials and Effective Ways to Solve Them
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2023-07-11 , DOI: 10.1007/s11148-023-00748-7
The environmental safety of the main oxides used in the production of refractories has been assessed. The chemical and mineral compositions of sludge samples from sludge storage facility No. 1 of Russian Chrome 1915 JSC are presented. A design of an environmentally friendly waste landfill is recommended. A movable covering device for surfaces large in length and volume, as well as a device for laying a waterproof cloth under passing or opposite wind load in relation to the trolley movement direction, is proposed.
Detail
Development of Optimum Dinas Ramming Mixes for Lining Heating Units
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-22 , DOI: 10.1007/s11148-022-00721-w
Optimum chemical, charge, and fractional compositions of dinas ramming mixes for lining heating units are developed. It is established that the best results, in terms of material composition and thermomechanical properties, are exhibited by test specimens based on quartzite, with a quartz sand and kaolin content not more than 20 wt.%. Possibilities are demonstrated for partial replacement of quartzite with quartz sand in developing new dinas ramming mix compositions.
Detail
Evaluation of the Effect of Alumina-Based Ceramic Fiber Texture on Strength
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-01 , DOI: 10.1007/s11148-022-00699-5
The effect of transparent ceramic fiber texture on strength is evaluated. Three types of continuous fibers of composition Al2O3–SiO2 produced overseas, as well as experimental fibers of a similar composition prepared under laboratory conditions, are studied. It is established that all of the fibers analyzed have a highly perfect texture, but the texture of experimental batch fibers differs significantly from standard specimens. Conclusions are drawn about reasons for appearance of texture in these specimens, and its possible effect on user properties is analyzed. Ways are proposed for improving properties of domestically developed fibers of a similar class.
Detail
Phase Transformations in the Diatomite-Orthophosphoric Acid System on Heating at 800 – 1400°C
Ultrasonics Sonochemistry ( IF 9.336 ) Pub Date: 2022-12-01 , DOI: 10.1007/s11148-022-00698-6
Properties of diatomite from the Il’yinsk deposit (Sverdlovsk region) and the effect of orthophosphoric acid (OPA) on it are studied. It is established that in the OPA-diatomite system on firing at 1400°C with an increase in OPA concentration in an aqueous solution the cristobalite content reaches 70 – 71%. Diatomite samples formed in an aqueous solution of OPA do not break down or melt at a heating temperature of 1400°C, while specimens without OPA begin to melt on heating above 900°C.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学2区 ACOUSTICS 声学1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
24.30 93 Science Citation Index Expanded Not
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